5-Ethyl-5-hydroxy-1-methyl-4-phenyl-1H-pyrrol-2(5H)-one
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Description
2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- is a heterocyclic compound with a unique structure that includes a pyrrolone ring. This compound is of significant interest in the field of medicinal chemistry due to its potential biological activities and applications in various scientific research areas.
Properties
Molecular Formula |
C13H15NO2 |
|---|---|
Molecular Weight |
217.26 g/mol |
IUPAC Name |
5-ethyl-5-hydroxy-1-methyl-4-phenylpyrrol-2-one |
InChI |
InChI=1S/C13H15NO2/c1-3-13(16)11(9-12(15)14(13)2)10-7-5-4-6-8-10/h4-9,16H,3H2,1-2H3 |
InChI Key |
FHSPEPVHQSBFTA-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(C(=CC(=O)N1C)C2=CC=CC=C2)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- can be achieved through several methods. One common approach involves the base-assisted cyclization of 3-cyanoketones. This method is advantageous due to the availability and cost-effectiveness of the starting materials . Another method involves the use of palladium (II)-assisted cyclization of allylamine or a ring-closing-metathesis strategy using 4-methoxybenzylamine .
Industrial Production Methods
Industrial production of this compound typically involves scalable synthetic routes that ensure high yield and purity. A practical and easily scalable synthesis involves a four-step process, including the synthesis of 3-methyl-4-hydroxy-2-butenolide in water and triflic acid-mediated N-benzyl lactam N-deprotection .
Chemical Reactions Analysis
Types of Reactions
2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different derivatives, depending on the reagents and conditions used.
Reduction: Reduction reactions can convert this compound into more saturated derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s biological activity .
Scientific Research Applications
2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- has numerous applications in scientific research:
Mechanism of Action
The mechanism of action of 2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- involves its interaction with various molecular targets and pathways. The compound’s structure allows it to bind to specific receptors and enzymes, modulating their activity. This interaction can lead to various biological effects, such as inhibition of cell proliferation in cancer cells or reduction of inflammation .
Comparison with Similar Compounds
Similar Compounds
Pyrrolidinone Derivatives: These compounds share a similar pyrrolone ring structure and exhibit comparable biological activities.
Indole Derivatives: Indole derivatives also possess a heterocyclic ring and are known for their diverse biological activities.
Uniqueness
What sets 2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- apart is its specific substitution pattern, which imparts unique biological properties and makes it a valuable compound for further research and development .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
